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Comparative Corrosion Resistance in FLiNaK Salt

The table below summarizes the corrosion performance of various materials based on the findings from

multiple research studies.

Material
Category

Specific
Material

Corrosion
Resistance /
Performance
Summary

Key Experimental
Conditions

Supporting Data /
Observations

Ni-Based
Alloys

Hastelloy-N Excellent resistance;

best among tested
Ni-based alloys [1].

600°C, 24h [1]. Intergranular corrosion;

Cr and Mo dissolution [1].

Hastelloy-
B3

Good resistance, but
less than Hastelloy-N

[1].

600°C, 24h [1]. Grains and grain
boundaries attacked; Cr

and Mo dissolution [1].

GH3535 Susceptible to

corrosion aggravated
by iron fluoride

impurities [2].

Information not

specified.

Cr-depletion layer

formation due to redox
reaction with Fe(III) [2].
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Material
Category

Specific
Material

Corrosion
Resistance /
Performance
Summary

Key Experimental
Conditions

Supporting Data /
Observations

Ni20Cr

(Model
Alloy)

Subject to de-alloying

corrosion; Cr
selectively dissolves

[3].

600°C, applied

potential of +2.1
VK+/K [3].

Formation of

bicontinuous porous
structures and grain

boundary corrosion
channels [3].

Fe-Based
Alloy

SS316 Lower corrosion
resistance compared

to Ni-based alloys [4].

750°C, exposure up
to 21 days [4].

Cr₂O₃ formation and
dissolution [4].

Pure
Metals

Ni Good resistance;

forms passive
adsorption layer [5]

[6].

500°C, 24h [5];

Molecular dynamics
simulation at 800-

1000K [6].

Li and F ions form a

dense, protective layer
on the surface,

preventing dissolution [6].

Co Better resistance

than Ni and Fe [5].

500°C, 24h [5]. ---

Fe Poorest resistance

among pure metals
Fe, Co, Ni [5].

500°C, 24h [5]. ---

Other TZM (Mo-
based)

Poorest corrosion
resistance among

tested materials [1].

600°C, 24h [1]. General corrosion pattern
observed [1].

Detailed Experimental Protocols

To ensure the objectivity and reproducibility of the data in the guide, here are the methodologies commonly

used in the cited research.

1. Salt Purification and Preparation: FLiNaK salt is typically synthesized from high-purity LiF, NaF,
and KF salts [7]. A critical step is the thermal purification process, where the salt mixture is heated
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to a high temperature (e.g., above 400°C) and held under vacuum or inert atmosphere to remove

residual moisture and oxygen-containing impurities, which are major drivers of corrosion [7] [1].
2. Test Environment: Corrosion tests are conducted inside an inert atmosphere glovebox (e.g.,

argon) with rigorously controlled low levels of oxygen (<10 ppm) and water (<0.1 ppm) to prevent
external contamination [7] [5].

3. Corrosion Exposure: Two main approaches are used:
Static Immersion: Sample coupons are immersed in molten FLiNaK salt inside a crucible

(often made of a high-purity material like glassy carbon or nickel) for a set duration and
temperature [5] [1].

Electrochemical Testing: Techniques like Potentiostatic holds (applying a fixed potential)
and Linear Sweep Voltammetry (LSV) are used to study the electrochemical dissolution

behavior and measure corrosion rates under controlled driving forces [3].
4. Post-Test Analysis: After exposure, samples are cleaned and analyzed using various techniques

to assess corrosion damage:
Mass Change Measurement: Measuring mass loss to calculate a corrosion rate [1].

Microstructural Examination: Using Scanning Electron Microscopy (SEM) to observe
surface morphology and cross-sections [3].

Compositional Analysis: Employing Energy Dispersive X-ray Spectroscopy (EDS) to
identify elemental depletion (e.g., Cr) near the surface [1] [3].

Crystallographic Analysis: Using Electron Backscatter Diffraction (EBSD) to correlate
corrosion features with grain orientation [3] [8].

Molecular-Level Corrosion Mechanism

The following diagram illustrates the atomic-scale mechanism of corrosion initiation for Ni-Cr alloys in

FLiNaK salt, as revealed by molecular dynamics simulations [6] [8].
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Ni-Cr Alloy 
 in FLiNaK

1. Fluoride Ion Adsorption

2. Selective Reaction

3. Cr Dissolution

4. Pitting & Microstructural Damage

Factor: Crystallographic Orientation
(110) surface most susceptible

Influences

Factor: Temperature
Higher T disrupts passive layer

Influences

Factor: Electric Field
Positive field accelerates corrosion

Influences

Click to download full resolution via product page

How to Approach the Ni-Y Alloy Data Gap

The absence of data on Ni-Y alloys presents a clear research opportunity. To position your work:

Benchmark Against Known Data: When you obtain experimental data for a Ni-Y alloy, you can
directly compare its mass loss, corrosion layer thickness, and microstructural stability against the

materials listed in the table above (e.g., Hastelloy-N, pure Ni).
Focus on Mechanism: Explore whether the addition of Y forms a more stable protective layer

(perhaps through the formation of thermodynamically stable Y-F compounds) that outperforms the Cr-
F based passivation. The experimental protocols outlined can guide your testing methodology.

Utilize Advanced Modeling: Consider using the molecular dynamics simulation methods mentioned
in the search results to predict the behavior of Y at the alloy-salt interface before conducting costly

experiments [6] [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s1778220?utm_src=pdf-custom-synthesis
https://scholars.cityu.edu.hk/en/publications/influence-of-purification-process-on-incipient-material-corrosion
https://colab.ws/articles/10.1016%2Fj.corsci.2021.109794
https://www.nature.com/articles/s41529-025-00634-2?error=cookies_not_supported&code=3dae8a76-2781-4015-86ad-4f015a01ff35
https://link.springer.com/article/10.1007/s11085-023-10161-7
https://link.springer.com/article/10.1134/S0036029525701277
https://elmattech.ru/article/view/7050
https://pubs.rsc.org/en/content/articlehtml/2025/lf/d5lf00007f
https://arxiv.org/html/2503.06388v1
https://www.smolecule.com/products/b1778220#ni-y-alloy-corrosion-resistance-comparison-flinak-salt
https://www.smolecule.com/products/b1778220#ni-y-alloy-corrosion-resistance-comparison-flinak-salt
https://www.smolecule.com/products/b1778220#ni-y-alloy-corrosion-resistance-comparison-flinak-salt
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1778220?utm_src=pdf-bulk
https://www.smolecule.com/products/s1778220?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1778220?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

